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Compound of Interest

Compound Name: LEPTIN, HUMAN

CAS No.: 177404-21-6

Cat. No.: B1171275

Get Quote

These comprehensive application notes provide a detailed protocol for the quantitative

determination of human leptin in serum samples using a sandwich enzyme-linked

immunosorbent assay (ELISA) kit. This document is intended for researchers, scientists, and

drug development professionals.

Principle of the Assay
The human leptin ELISA kit is a sandwich immunoassay designed to measure the

concentration of leptin in serum samples. The principle of the assay relies on the specific

binding of leptin to two different antibodies. The wells of a 96-well microplate are pre-coated

with a capture antibody specific for human leptin. When the serum sample or standard is added

to the wells, the leptin present will bind to this immobilized antibody.

Following an incubation period, any unbound substances are washed away. A second,

biotinylated detection antibody that also recognizes human leptin is then added. This detection

antibody binds to a different epitope on the captured leptin, forming a "sandwich" complex.

After another washing step, streptavidin conjugated to horseradish peroxidase (HRP) is added,

which binds to the biotin on the detection antibody.
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Finally, a chromogenic substrate, typically TMB (3,3’,5,5’-tetramethylbenzidine), is added. The

HRP enzyme catalyzes the conversion of the substrate into a colored product. The intensity of

the color, which is directly proportional to the concentration of leptin in the sample, is measured

spectrophotometrically at a wavelength of 450 nm. The reaction is stopped by the addition of a

stop solution, which changes the color from blue to yellow. A standard curve is generated by

plotting the absorbance values of known concentrations of leptin, and the concentration of

leptin in the unknown samples is determined by interpolating from this curve.[1][2][3][4][5]

Materials and Reagents
Kit Components (Typical)

Component Quantity (96-well plate) Storage

Anti-Leptin Coated Microplate 1 plate 2-8°C

Human Leptin Standard

(Lyophilized)
2 vials 2-8°C

Biotinylated Anti-Human Leptin

Antibody
1 vial 2-8°C

Streptavidin-HRP Conjugate 1 vial 2-8°C

Assay Diluent/Buffer 1 bottle 2-8°C

Wash Buffer Concentrate (10x

or 20x)
1 bottle 2-8°C

TMB Substrate 1 bottle 2-8°C

Stop Solution 1 bottle 2-8°C

Plate Sealers 2-4 Room Temperature

Materials Required but Not Provided
Microplate reader capable of measuring absorbance at 450 nm[6]

Calibrated single- and multi-channel micropipettes and sterile tips

Graduated cylinders for reagent preparation
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Reagent reservoirs

Vortex mixer

Plate shaker (orbital or linear)

Distilled or deionized water

Absorbent paper towels

Tubes for standard and sample dilutions

Experimental Protocols
Serum Sample Collection and Preparation

Sample Collection: Collect whole blood by venipuncture into a serum separator tube (SST)

that does not contain an anticoagulant.[7][8]

Clotting: Allow the blood to clot at room temperature for 30 minutes to 2 hours.[8][9]

Centrifugation: Centrifuge the clotted blood at 1000-3000 x g for 15-20 minutes at 4°C.[8][9]

Aliquoting: Carefully aspirate the serum (the clear upper layer) and transfer it to clean,

labeled polypropylene tubes. Avoid disturbing the red blood cell pellet.

Storage: Assay freshly prepared serum immediately. If not used immediately, samples can

be stored at 2-8°C for up to 24 hours. For long-term storage, aliquot the serum and store at

-20°C or -80°C. Avoid repeated freeze-thaw cycles.[9][10]

Sample Dilution: Before the assay, bring the serum samples to room temperature and mix

gently. Most kits recommend diluting serum samples with the provided Assay Diluent. A

common dilution factor is 1:3 to 1:50, but the optimal dilution should be determined by the

user based on expected leptin concentrations.[3][6] For example, to make a 1:3 dilution, add

50 µL of serum to 100 µL of Assay Diluent.[3]

Reagent Preparation
Bring all reagents to room temperature before use.
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Wash Buffer: Dilute the concentrated Wash Buffer to 1x with distilled or deionized water. For

example, if you have a 10x concentrate, add 100 mL of the concentrate to 900 mL of water to

make 1 L of 1x Wash Buffer.[3]

Human Leptin Standard: Reconstitute the lyophilized Human Leptin Standard with the

volume of Assay Diluent specified in the kit manual to create the stock standard solution.

Allow it to dissolve for at least 15 minutes with gentle agitation.

Standard Curve Preparation: Prepare a serial dilution of the leptin standard in Assay Diluent

to create a standard curve. A typical standard curve might include concentrations such as 10,

5, 2.5, 1.25, 0.625, 0.312, and 0 ng/mL.[2]

Biotinylated Antibody and Streptavidin-HRP: Depending on the kit, these reagents may need

to be diluted with the appropriate buffer before use. Refer to the specific kit manual for

instructions.

Assay Procedure
Determine Well Layout: Determine the number of wells required for standards, samples, and

blanks. It is recommended to run all standards and samples in duplicate.

Add Standards and Samples: Pipette 100 µL of each standard and diluted sample into the

appropriate wells of the pre-coated microplate.[6]

Incubation 1: Cover the plate with a plate sealer and incubate for 1-2.5 hours at room

temperature or as specified by the kit manual.[6] An orbital shaker is often recommended

during incubation.

Washing 1: Aspirate the liquid from each well. Wash the wells 3-4 times with 300-400 µL of

1x Wash Buffer per well. After the final wash, invert the plate and tap it firmly on absorbent

paper to remove any remaining buffer.[10]

Add Detection Antibody: Add 100 µL of the diluted Biotinylated Anti-Human Leptin Antibody

to each well (except for the blank).

Incubation 2: Cover the plate and incubate for 1 hour at room temperature.
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Washing 2: Repeat the wash step as described in step 4.

Add Streptavidin-HRP: Add 100 µL of the diluted Streptavidin-HRP conjugate to each well

(except for the blank).

Incubation 3: Cover the plate and incubate for 30-45 minutes at room temperature.[6] Protect

the plate from direct light.

Washing 3: Repeat the wash step as described in step 4.

Substrate Addition: Add 100 µL of TMB Substrate to each well.

Color Development: Incubate the plate for 15-30 minutes at room temperature in the dark.[6]

Monitor the color development; the highest standard should turn a dark blue.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to

yellow. Gently tap the plate to ensure thorough mixing.[6]

Read Absorbance: Read the optical density (OD) of each well at 450 nm within 30 minutes of

adding the Stop Solution.

Data Analysis
Calculate Mean Absorbance: Calculate the average absorbance for each set of duplicate

standards, controls, and samples.

Subtract Blank: Subtract the mean absorbance of the zero standard (blank) from the mean

absorbance of all other standards and samples.

Generate Standard Curve: Plot the corrected absorbance values for each standard on the y-

axis against their corresponding concentrations on the x-axis. A four-parameter logistic (4-

PL) curve fit is often recommended.

Determine Sample Concentrations: Interpolate the leptin concentration of each sample from

the standard curve.

Apply Dilution Factor: Multiply the interpolated concentration by the dilution factor used for

the serum samples to obtain the final leptin concentration.
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Data Presentation
Typical Standard Curve Data
The following table is an example of the data used to generate a standard curve. Actual values

will vary between assays.

Leptin Conc. (ng/mL) OD at 450 nm (Mean) Corrected OD

10 2.580 2.530

5 1.850 1.800

2.5 1.050 1.000

1.25 0.580 0.530

0.625 0.320 0.270

0.312 0.180 0.130

0 0.050 0.000

Assay Performance Characteristics (Example)
Parameter Specification

Detection Range 0.156 - 10 ng/mL[2]

Sensitivity Typically < 0.1 ng/mL

Intra-Assay CV < 10%[2]

Inter-Assay CV < 12%[2]

Spike Recovery 85-115%

Linearity 80-120%

Visualizations
Experimental Workflow
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Human Leptin ELISA Workflow for Serum Samples
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Assay Procedure
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Prepare Reagents
(Standards, Buffers)

Add 100 µL Standards & Samples to Plate

Prepare Serum Samples
(Thaw, Dilute)

Incubate (1-2.5h, RT)

Wash Plate (3-4x)

Add 100 µL Detection Antibody

Incubate (1h, RT)

Wash Plate (3-4x)

Add 100 µL Streptavidin-HRP

Incubate (30-45 min, RT)

Wash Plate (3-4x)
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Caption: Workflow of the Human Leptin ELISA for serum samples.
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Leptin Signaling Pathway
Leptin Signaling Pathway
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Caption: Overview of the major leptin signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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